5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C8H13BrN2 |
|---|---|
Molecular Weight |
217.11 g/mol |
IUPAC Name |
5-bromo-1-ethyl-2-propan-2-ylimidazole |
InChI |
InChI=1S/C8H13BrN2/c1-4-11-7(9)5-10-8(11)6(2)3/h5-6H,4H2,1-3H3 |
InChI Key |
BWQPTDUIFRUYND-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=CN=C1C(C)C)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole typically involves the following steps:
Formation of the Imidazole Ring: The imidazole ring can be synthesized through the Debus-Radziszewski imidazole synthesis, which involves the condensation of glyoxal, ammonia, and an aldehyde.
Bromination: The imidazole ring is then brominated at the 5-position using bromine or a brominating agent such as N-bromosuccinimide (NBS).
Alkylation: The final step involves the alkylation of the imidazole ring at positions 1 and 2 with ethyl and isopropyl groups, respectively. This can be achieved using alkyl halides in the presence of a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).
Industrial Production Methods
In an industrial setting, the synthesis of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole would follow similar steps but on a larger scale. The process would be optimized for yield, purity, and cost-effectiveness. Continuous flow reactors and automated systems may be employed to ensure consistent production and minimize human error.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl and isopropyl groups, leading to the formation of corresponding alcohols, aldehydes, or carboxylic acids.
Reduction: Reduction reactions can target the bromine atom, replacing it with a hydrogen atom to form 1-ethyl-2-(propan-2-yl)-1H-imidazole.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) in the presence of hydrogen gas (H2) are used.
Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions, often in the presence of a base like sodium hydroxide (NaOH).
Major Products
Oxidation: Products include 5-bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole-4-carboxylic acid.
Reduction: The major product is 1-ethyl-2-(propan-2-yl)-1H-imidazole.
Substitution: Products vary depending on the nucleophile used, such as 5-amino-1-ethyl-2-(propan-2-yl)-1H-imidazole.
Scientific Research Applications
5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activity, including antimicrobial and antifungal properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infections and inflammatory conditions.
Industry: It is used in the development of specialty chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole depends on its specific application:
Antimicrobial Activity: The compound may disrupt microbial cell membranes or interfere with essential enzymes, leading to cell death.
Anti-inflammatory Activity: It may inhibit the production of pro-inflammatory cytokines or block the action of inflammatory mediators.
Comparison with Similar Compounds
Table 1: Key Properties of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole and Analogues
Key Comparisons
Substituent Effects on Physicochemical Properties
- Lipophilicity : The ethyl and isopropyl groups in the target compound enhance lipophilicity compared to the methyl-substituted analogue (MW 203.08, ). This property may improve bioavailability but could reduce aqueous solubility.
- Aromatic Systems: Benzimidazole derivatives (e.g., Sb30, ) exhibit extended aromaticity, leading to higher melting points (252–257°C) and stronger intermolecular interactions compared to monocyclic imidazoles.
- Reactivity : Bromine at position 5 enables cross-coupling reactions, as demonstrated in , where a bromoimidazole underwent C–H arylation with 100% yield . Thiophene-containing analogues (e.g., ) leverage sulfur’s electron-rich nature for enhanced π-π interactions.
Biological Activity
5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole is a heterocyclic organic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This article explores the compound's antimicrobial and anti-inflammatory properties, its mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a bromine atom at the 5-position, an ethyl group at the 1-position, and an isopropyl group at the 2-position of the imidazole ring. This unique arrangement contributes to its distinct chemical properties and potential biological activities.
| Property | Details |
|---|---|
| Molecular Formula | C8H10BrN2 |
| Molecular Weight | 216.08 g/mol |
| Functional Groups | Imidazole, Alkyl substituents |
Antimicrobial Activity
Research indicates that 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole exhibits significant antimicrobial properties. Studies suggest that it may disrupt microbial cell membranes or inhibit essential enzymes critical for microbial survival.
The antimicrobial action likely involves:
- Membrane Disruption: The compound may integrate into microbial membranes, altering their integrity.
- Enzyme Inhibition: It may inhibit key enzymes involved in metabolic processes within microorganisms.
Anti-inflammatory Activity
In addition to its antimicrobial effects, this compound has shown potential as an anti-inflammatory agent. It may exert its effects by:
- Inhibiting Cytokine Production: The compound could reduce the production of pro-inflammatory cytokines.
- Blocking Inflammatory Mediators: It may interfere with signaling pathways that lead to inflammation.
Case Studies and Research Findings
Several studies have investigated the biological activity of 5-Bromo-1-ethyl-2-(propan-2-yl)-1H-imidazole:
- Antimicrobial Efficacy: A study demonstrated that derivatives of this compound exhibited varying degrees of antibacterial activity against strains such as E. coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values were assessed, showing promising results for potential therapeutic applications .
- Anti-inflammatory Effects: Another research paper highlighted the compound's ability to reduce inflammation in vitro by measuring the levels of inflammatory markers in cell cultures treated with the compound compared to untreated controls. The results indicated a significant decrease in cytokine levels, suggesting its utility in treating inflammatory diseases.
- Structural Variations: Comparative studies with similar compounds (e.g., 5-Chloro-1-ethyl-2-(propan-2-yl)-1H-imidazole) revealed that the presence of bromine enhances reactivity and biological activity, underscoring the importance of specific substituents in determining pharmacological effects.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
